Cas no 55239-51-5 (N-(4-fluorophenyl)-N-methylcarbamoyl chloride)

• Product Name: N-(4-fluorophenyl)-N-methylcarbamoyl chloride
• CAS No: 55239-51-5
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 4500120
• PubChem ID: 22750862
• Update Time: 2025-05-23

N-(4-fluorophenyl)-N-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, N-(4-fluorophenyl)-N-methyl-
• N-(4-fluorophenyl)-N-methylcarbamoylchloride
• N-(4-fluorophenyl)-N-methylcarbamoyl chloride
• AKOS018445629
• 55239-51-5
• FCA23951
• SCHEMBL9960174
• EN300-173027

• Inchi： 1S/C8H7ClFNO/c1-11(8(9)12)7-4-2-6(10)3-5-7/h2-5H,1H3
• InChI Key： FHBDZQWYXALRHT-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 187.0200197g/mol
• Monoisotopic Mass: 187.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(4-fluorophenyl)-N-methylcarbamoyl chloride

Professional Introduction to N-(4-fluorophenyl)-N-methylcarbamoyl chloride (CAS No. 55239-51-5)

N-(4-fluorophenyl)-N-methylcarbamoyl chloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 55239-51-5, has garnered considerable attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of a 4-fluorophenyl group and a N-methylcarbamoyl chloride moiety imparts distinct reactivity and makes it a valuable building block in drug discovery and development.

The chemical structure of N-(4-fluorophenyl)-N-methylcarbamoyl chloride consists of a benzene ring substituted with a fluorine atom at the fourth position, connected to a carbamoyl chloride functional group. This configuration allows for facile participation in nucleophilic substitution reactions, making it particularly useful in the construction of more complex molecular frameworks. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. N-(4-fluorophenyl)-N-methylcarbamoyl chloride has emerged as a versatile intermediate in this context, contributing to the synthesis of molecules with potential applications in oncology, neurology, and infectious diseases. For instance, studies have demonstrated its utility in generating fluorinated carbamates, which exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most compelling aspects of N-(4-fluorophenyl)-N-methylcarbamoyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can modulate kinase activity without affecting other cellular processes. The fluorine atom's electronic properties contribute to the binding affinity of these inhibitors, making them more effective at lower concentrations.

Moreover, the use of N-(4-fluorophenyl)-N-methylcarbamoyl chloride has been explored in the synthesis of protease inhibitors, which are essential for treating viral infections such as HIV and hepatitis C. These inhibitors target specific proteases that are critical for viral replication, thereby preventing the spread of infection. The incorporation of fluorine into these molecules has been shown to enhance their resistance to metabolic degradation, leading to longer-lasting therapeutic effects.

The compound's reactivity also makes it valuable in the field of medicinal chemistry for generating libraries of diverse compounds for high-throughput screening. By modifying different parts of its structure, researchers can explore a wide range of biological activities. This approach has led to the identification of several promising lead compounds that have advanced into clinical trials.

In conclusion, N-(4-fluorophenyl)-N-methylcarbamoyl chloride (CAS No. 55239-51-5) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features enable it to serve as an effective intermediate in synthesizing biologically active molecules with potential therapeutic value. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.